Cas no 2227912-83-4 ((1R)-1-3-(methoxymethyl)phenylethan-1-ol)

• Product Name: (1R)-1-3-(methoxymethyl)phenylethan-1-ol
• CAS No: 2227912-83-4
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 5960020
• PubChem ID: 165695724
• Update Time: 2025-06-08

(1R)-1-3-(methoxymethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-3-(methoxymethyl)phenylethan-1-ol
• EN300-1778178
• (1R)-1-[3-(methoxymethyl)phenyl]ethan-1-ol
• 2227912-83-4

• Inchi： 1S/C10H14O2/c1-8(11)10-5-3-4-9(6-10)7-12-2/h3-6,8,11H,7H2,1-2H3/t8-/m1/s1
• InChI Key： MHPFPTAMSYECHP-MRVPVSSYSA-N
• SMILES： O[C@H](C)C1C=CC=C(COC)C=1

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų

Additional information on (1R)-1-3-(methoxymethyl)phenylethan-1-ol

Introduction to (1R)-1-3-(methoxymethyl)phenylethan-1-ol and Its Significance in Modern Chemical Research

The compound with the CAS number 2227912-83-4 is a fascinating molecule known by the systematic name (1R)-1-3-(methoxymethyl)phenylethan-1-ol. This chiral alcohol has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential biological activities. In this comprehensive overview, we delve into the molecular characteristics, synthetic pathways, and emerging applications of this compound, highlighting its relevance in contemporary scientific endeavors.

Structurally, (1R)-1-3-(methoxymethyl)phenylethan-1-ol is characterized by a phenyl ring substituted at the third position with a methoxymethyl group, and an (R)-configured ethanol moiety at the first carbon. This specific arrangement imparts distinct stereochemical properties that are crucial for its biological interactions. The presence of both a hydroxyl group and an ether linkage makes it a versatile intermediate in organic synthesis, particularly in the development of complex molecular architectures.

The synthesis of (1R)-1-3-(methoxymethyl)phenylethan-1-ol involves multi-step organic transformations, often requiring precise control over reaction conditions to achieve high enantiomeric purity. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production methods, making this compound more accessible for research purposes. Techniques such as chiral auxiliary-assisted reactions and transition metal-catalyzed cross-coupling reactions have been instrumental in optimizing its synthesis.

In the realm of pharmaceutical research, (1R)-1-3-(methoxymethyl)phenylethan-1-ol has shown promise as a building block for novel therapeutic agents. Its chiral center allows for the exploration of enantiomer-specific biological effects, which is a critical consideration in drug design. Studies have indicated that compounds with similar structural motifs may exhibit properties relevant to neurological disorders, inflammation, and metabolic diseases. The methoxymethyl group further enhances its reactivity, enabling further functionalization to tailor its pharmacological profile.

Recent research has highlighted the compound's potential in modulating enzyme activity and receptor binding. For instance, derivatives of (1R)-1-3-(methoxymethyl)phenylethan-1-ol have been investigated for their interactions with serine proteases and G-protein coupled receptors. These interactions are pivotal in understanding disease mechanisms and developing targeted therapies. The hydroxyl group's ability to engage in hydrogen bonding further contributes to its binding affinity and specificity.

The field of chemical biology has seen significant advancements in leveraging small molecules like (1R)-1-3-(methoxymethyl)phenylethan-1-ol to probe biological pathways. By employing structure-based drug design principles, researchers can rationalize modifications to enhance potency and selectivity. Computational modeling techniques have been particularly valuable in predicting how structural variations will impact biological activity, thereby accelerating the drug discovery process.

Moreover, the environmental impact of synthesizing such compounds has been a growing concern. Sustainable chemistry approaches are being explored to minimize waste and reduce energy consumption during production. Green chemistry principles, such as solvent-free reactions and catalytic methods, are being integrated into synthetic protocols for (1R)-1-3-(methoxymethyl)phenylethan-1-ol to align with global sustainability goals.

The commercial availability of (CAS no 2227912-83-4) has also facilitated its use in industrial applications beyond academic research. Pharmaceutical companies and biotechnology firms are increasingly utilizing this compound as a key intermediate in large-scale synthesis projects. The robustness of its synthetic routes ensures consistent quality, making it a reliable choice for industrial processes.

Future directions in research on (1R)-1-3-(methoxymethyl)phenylethan-1-ol may include exploring its role in drug delivery systems. Nanotechnology-based delivery platforms could enhance the bioavailability and targeted action of derivatives of this compound, opening new avenues for therapeutic intervention. Additionally, investigating its potential as an agrochemical intermediate is another exciting possibility that warrants further exploration.

In conclusion, (1R)-1-3-(methoxymethyl)phenylethan-1-ol represents a significant advancement in chemical research due to its unique structural attributes and broad applicability. Its role as a synthetic intermediate and potential therapeutic agent underscores its importance in modern science. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to remain at the forefront of innovation in chemical biology and pharmaceuticals.